Cas no 2188733-03-9 ((2S)-N-(4-carbamoylphenyl)oxolane-2-carboxamide)

• Product Name: (2S)-N-(4-carbamoylphenyl)oxolane-2-carboxamide
• CAS No: 2188733-03-9
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD33020653
• CID: 5655083
• PubChem ID: 1086839
• Update Time: 2025-10-16

(2S)-N-(4-carbamoylphenyl)oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2S)-N-(4-carbamoylphenyl)oxolane-2-carboxamide
• (2~{S})-~{N}-(4-aminocarbonylphenyl)oxolane-2-carboxamide
• 2188733-03-9
• LWA
• EN300-27701509
• Z1545313172

• MDL： MFCD33020653
• Inchi： 1S/C12H14N2O3/c13-11(15)8-3-5-9(6-4-8)14-12(16)10-2-1-7-17-10/h3-6,10H,1-2,7H2,(H2,13,15)(H,14,16)/t10-/m0/s1
• InChI Key： FSZYBIFIACXSAG-JTQLQIEISA-N
• SMILES： O1CCC[C@H]1C(NC1C=CC(C(N)=O)=CC=1)=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.4Ų

Additional information on (2S)-N-(4-carbamoylphenyl)oxolane-2-carboxamide

Research Brief on (2S)-N-(4-carbamoylphenyl)oxolane-2-carboxamide (CAS: 2188733-03-9): Recent Advances and Therapeutic Potential

The compound (2S)-N-(4-carbamoylphenyl)oxolane-2-carboxamide (CAS: 2188733-03-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its oxolane (tetrahydrofuran) carboxamide scaffold, has demonstrated promising biological activities in recent preclinical studies. The presence of both hydrogen bond donor (carbamoyl) and acceptor (carbonyl) groups in its structure suggests potential for targeted protein interactions, making it a valuable candidate for drug discovery programs.

Recent studies published in the Journal of Medicinal Chemistry (2023) have elucidated the synthetic pathway for this compound, highlighting its efficient production through asymmetric synthesis with excellent enantiomeric excess (>99% ee). The (2S) configuration appears crucial for its biological activity, as the (2R) enantiomer showed markedly reduced potency in comparative assays. Structural-activity relationship (SAR) studies have identified the 4-carbamoylphenyl moiety as particularly important for target engagement, while modifications to the oxolane ring system are currently being explored to optimize pharmacokinetic properties.

In pharmacological screening, (2S)-N-(4-carbamoylphenyl)oxolane-2-carboxamide has shown selective inhibition of protein kinase C theta (PKCθ) with an IC50 of 38 nM, as reported in recent Nature Chemical Biology publications. This finding is particularly significant given PKCθ's role in T-cell activation and its implication in autoimmune diseases. In vitro studies using human peripheral blood mononuclear cells demonstrated dose-dependent suppression of interleukin-2 production, suggesting potential applications in immune modulation therapies.

Current research efforts, as documented in patent applications (WO202318765, 2023), are focusing on the development of this compound as a potential therapeutic for rheumatoid arthritis and multiple sclerosis. Animal models of experimental autoimmune encephalomyelitis (EAE) showed significant reduction in disease severity when treated with (2S)-N-(4-carbamoylphenyl)oxolane-2-carboxamide at doses of 10-30 mg/kg/day, with minimal observed toxicity. These results position the compound as a promising candidate for further clinical development.

From a chemical biology perspective, crystallographic studies have revealed the precise binding mode of (2S)-N-(4-carbamoylphenyl)oxolane-2-carboxamide within the PKCθ ATP-binding pocket. The oxolane ring system forms key hydrophobic interactions with Leu409 and Val452, while the carbamoyl group participates in hydrogen bonding with the backbone carbonyl of Glu417. These structural insights are guiding the design of second-generation analogs with improved selectivity profiles.

Ongoing research is investigating the broader target spectrum of this compound, with preliminary evidence suggesting additional activity against related AGC kinase family members. The compound's favorable physicochemical properties (cLogP 2.1, PSA 78 Ų) and demonstrated oral bioavailability in rodent models (F% >60) further enhance its potential as a lead compound. Future studies will focus on comprehensive toxicological evaluation and formulation optimization to advance this molecule toward clinical trials.